![molecular formula C13H20N2O2 B1321056 (R)-Tert-butyl (2-amino-2-phenylethyl)carbamate CAS No. 188875-37-8](/img/structure/B1321056.png)
(R)-Tert-butyl (2-amino-2-phenylethyl)carbamate
Overview
Description
(R)-Tert-butyl (2-amino-2-phenylethyl)carbamate is a useful research compound. Its molecular formula is C13H20N2O2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Efficient Synthesis Methods : The compound has been synthesized efficiently, emphasizing improvements in yield, cost efficiency, and simplicity. An example is its synthesis via a chiral inversion using Boc-involved neighboring group participation mediated by thionyl chloride (Li et al., 2015).
Enzymatic Kinetic Resolution : Enzymatic processes like lipase-catalyzed transesterification have been used to resolve the compound into its optically pure enantiomers, highlighting its potential in asymmetric synthesis (Piovan et al., 2011).
Intermediate in Biologically Active Compounds : It serves as an important intermediate in the synthesis of biologically active compounds such as omisertinib (AZD9291), underlining its significance in pharmaceutical research (Zhao et al., 2017).
Applications in Asymmetric Mannich Reaction : Utilized in asymmetric Mannich reactions to create chiral amino carbonyl compounds, demonstrating its utility in generating stereochemically complex molecules (Yang et al., 2009).
Role in Glycosylative Transcarbamylation : It has been used in glycosylative transcarbamylation to create novel glycoconjugates, indicating its applications in glycochemistry and the development of glycopeptide building blocks (Henry & Lineswala, 2007).
Chemical Properties and Reactivity
Metalation and Alkylation Studies : The compound's derivatives have been studied for their reactivity in metalation and subsequent reaction with electrophiles, showcasing its versatility in organic synthesis (Sieburth et al., 1996).
Catalytic Applications in Organic Reactions : Utilized in Rhodium-catalyzed enantioselective additions and other catalytic processes, illustrating its role in facilitating stereoselective organic transformations (Storgaard & Ellman, 2009).
Transformation of Amino Protecting Groups : Plays a role in the chemoselective transformation of amino protecting groups, underlining its importance in the modification of amino compounds in organic chemistry (Sakaitani & Ohfune, 1990).
Atmospheric CO2 Fixation : Demonstrated use in cyclizative atmospheric CO2 fixation, presenting its potential in environmental chemistry and sustainable synthesis processes (Takeda et al., 2012).
Mechanism of Action
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, in contact with skin, or if inhaled . The hazard statements associated with this compound are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Properties
IUPAC Name |
tert-butyl N-[(2R)-2-amino-2-phenylethyl]carbamate | |
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InChI |
InChI=1S/C13H20N2O2/c1-13(2,3)17-12(16)15-9-11(14)10-7-5-4-6-8-10/h4-8,11H,9,14H2,1-3H3,(H,15,16)/t11-/m0/s1 | |
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InChI Key |
CLUUDOMFHPDBIR-NSHDSACASA-N | |
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Canonical SMILES |
CC(C)(C)OC(=O)NCC(C1=CC=CC=C1)N | |
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Isomeric SMILES |
CC(C)(C)OC(=O)NC[C@@H](C1=CC=CC=C1)N | |
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Molecular Formula |
C13H20N2O2 | |
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DSSTOX Substance ID |
DTXSID801198258 | |
Record name | 1,1-Dimethylethyl N-[(2R)-2-amino-2-phenylethyl]carbamate | |
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Molecular Weight |
236.31 g/mol | |
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CAS No. |
188875-37-8 | |
Record name | 1,1-Dimethylethyl N-[(2R)-2-amino-2-phenylethyl]carbamate | |
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Record name | 1,1-Dimethylethyl N-[(2R)-2-amino-2-phenylethyl]carbamate | |
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